Cas no 1804776-18-8 (4-(Difluoromethyl)-3-hydroxy-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine)

• Product Name: 4-(Difluoromethyl)-3-hydroxy-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine
• CAS No: 1804776-18-8
• MF: C₈H₃F₈NO₂
• MW: 297.102150201797
• CID: 4832822
• Update Time: 2025-10-21

4-(Difluoromethyl)-3-hydroxy-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-3-hydroxy-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine

• Inchi： 1S/C8H3F8NO2/c9-5(10)3-2(7(11,12)13)1-17-6(4(3)18)19-8(14,15)16/h1,5,18H
• InChI Key： KISXWNMRXGKZEU-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(=NC=C1C(F)(F)F)OC(F)(F)F)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 304
• XLogP3: 3.5
• Topological Polar Surface Area: 42.4

Additional information on 4-(Difluoromethyl)-3-hydroxy-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine

4-(Difluoromethyl)-3-hydroxy-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine: A Comprehensive Overview

The compound 4-(Difluoromethyl)-3-hydroxy-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine, identified by the CAS number 1804776-18-8, is a highly fluorinated pyridine derivative that has garnered significant attention in the fields of organic synthesis, pharmacology, and materials science. This compound is characterized by its unique substitution pattern, featuring a hydroxyl group at position 3, a difluoromethyl group at position 4, a trifluoromethoxy group at position 2, and a trifluoromethyl group at position 5. These substituents confer the molecule with distinctive electronic and steric properties, making it a valuable building block in various chemical applications.

Recent studies have highlighted the potential of this compound as a precursor in the synthesis of advanced materials, particularly in the development of high-performance polymers and organic semiconductors. The presence of multiple fluorine atoms enhances the thermal stability and chemical resistance of the molecule, which are critical properties for applications in extreme environmental conditions. Moreover, the hydroxyl group at position 3 introduces hydrophilic characteristics, enabling the compound to serve as an intermediate in bio-inspired materials.

In terms of pharmacological applications, 4-(Difluoromethyl)-3-hydroxy-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine has shown promise as a lead compound in drug discovery programs targeting various disease states. Its ability to modulate key biological pathways has been explored in recent research, with particular focus on its potential as an anti-inflammatory agent and a modulator of cellular signaling pathways. The trifluoromethoxy and trifluoromethyl groups are known to enhance bioavailability and stability in vivo, making this compound an attractive candidate for further preclinical studies.

The synthesis of this compound typically involves multi-step processes that require precise control over reaction conditions to achieve high yields and purity. Recent advancements in catalytic methods have enabled more efficient routes to this compound, leveraging transition metal catalysts and microwave-assisted synthesis techniques. These developments have significantly reduced the time and cost associated with its production, making it more accessible for large-scale applications.

From an environmental perspective, the stability of 4-(Difluoromethyl)-3-hydroxy-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine under various conditions has been a topic of interest. Studies indicate that while the molecule exhibits high resistance to degradation under standard environmental conditions, it can undergo selective transformations under specific chemical or enzymatic catalysis. This understanding is crucial for assessing its potential impact on ecosystems and guiding responsible use in industrial applications.

Looking ahead, ongoing research is focused on expanding the functionalization possibilities of this compound by exploring novel substitution patterns and hybrid structures. The integration of advanced computational chemistry tools has facilitated the design of derivatives with enhanced properties tailored for specific applications. Additionally, efforts are underway to investigate its compatibility with green chemistry principles, aiming to develop sustainable synthetic pathways that minimize waste and energy consumption.

In conclusion, 4-(Difluoromethyl)-3-hydroxy-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine stands as a versatile platform for innovation across multiple disciplines. Its unique combination of structural features positions it as a key player in advancing materials science, drug discovery, and sustainable chemical processes. As research continues to uncover new dimensions of its utility, this compound is poised to make significant contributions to both academic and industrial sectors.